Quetiapine-D4 hemifumarate
Quetiapine-D4 hemifumarate
Brand Name:
Vulcanchem
CAS No.:
1031703-35-1
VCID:
VC21133105
InChI:
InChI=1S/C21H25N3O2S/c25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2/i13D2,15D2
SMILES:
C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42
Molecular Formula:
C21H25N3O2S
Molecular Weight:
387.5 g/mol
Quetiapine-D4 hemifumarate
CAS No.: 1031703-35-1
Cat. No.: VC21133105
Molecular Formula: C21H25N3O2S
Molecular Weight: 387.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1031703-35-1 |
|---|---|
| Molecular Formula | C21H25N3O2S |
| Molecular Weight | 387.5 g/mol |
| IUPAC Name | 2-[2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)-1,1,2,2-tetradeuterioethoxy]ethanol |
| Standard InChI | InChI=1S/C21H25N3O2S/c25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2/i13D2,15D2 |
| Standard InChI Key | URKOMYMAXPYINW-LXEIGJDRSA-N |
| Isomeric SMILES | [2H]C([2H])(C([2H])([2H])OCCO)N1CCN(CC1)C2=NC3=CC=CC=C3SC4=CC=CC=C42 |
| SMILES | C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42 |
| Canonical SMILES | C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42 |
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